Cas no 1218121-22-2 (2-(1,3-Dioxo-2-azaspiro[4.5]decan-2-yl)-4-methylpentanoic acid)

• Product Name: 2-(1,3-Dioxo-2-azaspiro[4.5]decan-2-yl)-4-methylpentanoic acid
• CAS No: 1218121-22-2
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 6598712
• PubChem ID: 43437144
• Update Time: 2025-10-28

2-(1,3-Dioxo-2-azaspiro[4.5]decan-2-yl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1218121-22-2
• 2-(1,3-dioxo-2-azaspiro[4.5]decan-2-yl)-4-methylpentanoicacid
• 2-(1,3-dioxo-2-azaspiro[4.5]decan-2-yl)-4-methylpentanoic acid
• 2-(1,3-Dioxo-2-azaspiro[4.5]decan-2-yl)-4-methylpentanoic acid

• Inchi： 1S/C15H23NO4/c1-10(2)8-11(13(18)19)16-12(17)9-15(14(16)20)6-4-3-5-7-15/h10-11H,3-9H2,1-2H3,(H,18,19)
• InChI Key： PRQPWWKZDSNMEE-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(N1C(C(=O)O)CC(C)C)=O)CCCCC2

Computed Properties

• Exact Mass: 281.16270821g/mol
• Monoisotopic Mass: 281.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1,3-Dioxo-2-azaspiro[4.5]decan-2-yl)-4-methylpentanoic acid

Introduction to 2-(1,3-Dioxo-2-azaspiro[4.5]decan-2-yl)-4-methylpentanoic Acid (CAS No. 1218121-22-2)

2-(1,3-Dioxo-2-azaspiro[4.5]decan-2-yl)-4-methylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No. 1218121-22-2), is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This spirocyclic compound features a unique 1,3-dioxo-2-azaspiro[4.5]decan core, which is embedded within a side chain linked to a pentanoic acid moiety. The presence of both oxygen and nitrogen heterocycles in its framework suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The spirocyclic structure of this compound imparts rigidity and conformational stability, which are desirable attributes in the design of bioactive molecules. Spirocycles have been widely studied due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic properties. The 1,3-dioxo group, also known as a β-keto ester moiety, is known for its reactivity in various organic transformations and biological processes. This functional group can participate in Michael additions, aldol reactions, and other nucleophilic attacks, which may be exploited in synthetic chemistry or enzyme inhibition studies.

The 4-methylpentanoic acid component of the molecule provides a hydrophobic alkyl chain that can influence solubility and membrane permeability. The combination of these structural elements makes 2-(1,3-Dioxo-2-azaspiro[4.5]decan-2-yl)-4-methylpentanoic acid a versatile building block for designing novel therapeutic agents. Recent advances in computational chemistry have enabled the prediction of its binding affinity to various protein targets, suggesting potential applications in the treatment of metabolic disorders, inflammation, or infectious diseases.

In the context of modern drug development, the incorporation of heterocyclic systems into molecular frameworks has been shown to enhance binding affinity and selectivity. The spiro[4.5]decane ring system is particularly interesting because it introduces steric constraints that can optimize interactions with biological macromolecules. Studies have demonstrated that spirocyclic compounds often exhibit lower metabolic clearance rates compared to their acyclic counterparts, which could translate into improved therapeutic efficacy.

Recent research has highlighted the role of 1,3-dioxo compounds in modulating enzyme activity. For instance, derivatives of β-keto esters have been reported to inhibit proteases and kinases by forming stable adducts with reactive residues in the active sites of these enzymes. The presence of an azaspirocycle in CAS No 1218121-22-2 may confer similar inhibitory properties, making it a valuable scaffold for developing enzyme-targeted therapeutics.

The molecular geometry of this compound is likely influenced by the spirocyclic core, which imposes specific spatial arrangements on the attached functional groups. This geometric constraint could be leveraged to design molecules with high specificity for particular biological targets. High-throughput screening (HTS) campaigns have identified several spirocyclic compounds with promising pharmacological activity, underscoring their relevance in contemporary drug discovery efforts.

From a synthetic perspective, 2-(1,3-Dioxo-2-azaspiro[4.5]decan-2-yl)-4-methylpentanoic acid represents an intriguing challenge due to its complex architecture. Strategies such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry may be employed to construct its core structure efficiently. Additionally, modern techniques like flow chemistry could provide scalable routes to this compound for further biochemical evaluation.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it suitable for use as an intermediate in the synthesis of larger biomimetic molecules or as a probe to study enzyme mechanisms. The growing interest in spirocyclic systems underscores their importance as privileged scaffolds in medicinal chemistry.

In conclusion,CAS No 1218121-22-2, corresponds to a structurally intricate compound with significant pharmaceutical potential. Its spirocyclic core and functionalized side chains offer opportunities for designing novel bioactive molecules with improved pharmacological profiles. As research continues to uncover new applications for heterocyclic systems,this compound is poised to play a crucial role in advancing therapeutic strategies across multiple disease areas.